N-[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]spiro[chromene-2,4'-piperidine]-1'-carboxamide

• IUPAC Name: N-[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]spiro[chromene-2,4'-piperidine]-1'-carboxamide
• InChI: InChI=1S/C20H23N5O3/c26-19(22-16-13-27-14-17(16)25-12-9-21-23-25)24-10-7-20(8-11-24)6-5-15-3-1-2-4-18(15)28-20/h1-6,9,12,16-17H,7-8,10-11,13-14H2,(H,22,26)/t16-,17+/m0/s1
• InChI Key: VSLWBONWAVFSBI-DLBZAZTESA-N
• Canonical SMILES: C1CN(CCC12C=CC3=CC=CC=C3O2)C(=O)NC4COCC4N5C=CN=N5
• Isomeric SMILES: C1CN(CCC12C=CC3=CC=CC=C3O2)C(=O)N[C@H]4COC[C@H]4N5C=CN=N5
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

N-[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]spiro[chromene-2,4'-piperidine]-1'-carboxamide is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.4 g/mol. The purity is usually 95%.
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Preparation Methods

Chemical Reactions Analysis

Scientific Research Applications

• Chemistry: : As a versatile intermediate for the synthesis of more complex molecules.

• Medicine: : Exploring its pharmacological properties for drug development.

• Industry: : Potential use in material sciences for creating novel polymers or catalysts.

Mechanism of Action

• The compound’s biological activity likely involves interactions with specific molecular targets, such as enzymes or receptors. The triazolyl group could play a key role in binding to active sites, while the spiro system imparts structural rigidity, influencing its binding affinity and specificity.

• Molecular pathways might include modulation of signal transduction processes, inhibition of enzymatic activity, or acting as a molecular scaffold for more complex bioactive entities.

Comparison with Similar Compounds

• Compared to structurally related compounds like spiro[isoquinoline-1,4'-piperidine]-1'-carboxamide or triazolyl-linked heterocycles, N-[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]spiro[chromene-2,4'-piperidine]-1'-carboxamide stands out due to its unique combination of a triazolyl-oxolane unit and a spiro chromene-piperidine core.

• List of Similar Compounds: Spiro[isoquinoline-1,4'-piperidine]-1'-carboxamide, triazolyl-linked heterocycles, and oxolane-based spiro compounds. These compounds share similar backbone structures but differ in their functional groups and overall molecular architecture, contributing to their distinct chemical and biological properties.

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